Cas no 1804870-26-5 (3-Amino-6-phenylpyridine-2-methanol)

• Product Name: 3-Amino-6-phenylpyridine-2-methanol
• CAS No: 1804870-26-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4803399
• Update Time: 2025-05-28

3-Amino-6-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-phenylpyridine-2-methanol

• Inchi： 1S/C12H12N2O/c13-10-6-7-11(14-12(10)8-15)9-4-2-1-3-5-9/h1-7,15H,8,13H2
• InChI Key： ZHHJTNMMZJLXJI-UHFFFAOYSA-N
• SMILES： OCC1=C(C=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-phenylpyridine-2-methanol

Comprehensive Overview of 3-Amino-6-phenylpyridine-2-methanol (CAS No. 1804870-26-5): Properties, Applications, and Research Insights

3-Amino-6-phenylpyridine-2-methanol (CAS No. 1804870-26-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic derivative combines a pyridine core with a phenyl substituent and functional groups (amino and methanol), making it a versatile intermediate for synthetic applications. Its molecular structure (C₁₂H₁₂N₂O) offers unique electronic properties, enabling interactions with biological targets or polymer matrices.

Recent studies highlight the compound's role in drug discovery, particularly as a building block for kinase inhibitors and anti-inflammatory agents. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics. The methanol moiety enhances solubility, addressing a common challenge in bioavailability optimization—a frequent search query among medicinal chemists.

In material science, 3-Amino-6-phenylpyridine-2-methanol contributes to organic electronics due to its conjugated system. Its ability to form hydrogen bonds via the amino and hydroxyl groups makes it valuable for designing self-assembling nanomaterials, aligning with trends in green chemistry and sustainable materials. Computational studies (DFT calculations) predict its utility in photocatalysts, resonating with the growing interest in energy storage solutions.

Synthetic protocols for this compound often involve Pd-catalyzed cross-coupling or reductive amination, methods frequently searched in organic synthesis databases. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity (>98%) being critical for high-throughput screening applications. Stability studies indicate compatibility with room-temperature storage, a practical advantage for industrial use.

Environmental and safety assessments reveal low ecotoxicity, positioning it favorably compared to traditional aromatic amines. This aligns with the EPA’s safer chemical design initiatives, a trending regulatory focus. Patent analysis shows increasing filings (2020–2024) for 3-Amino-6-phenylpyridine-2-methanol derivatives in neurological disorder treatments, reflecting its blood-brain barrier permeability potential.

For researchers, key challenges include optimizing scale-up synthesis and chiral resolution—topics dominating academic forums. Suppliers often list it under pharmaceutical intermediates or fine chemicals, with pricing influenced by batch purity and custom synthesis demand. Future directions may explore its COF (covalent organic framework) integration, tapping into the nanoporous materials trend.